![molecular formula C10H7NO2S B6366326 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% CAS No. 1261941-32-5](/img/structure/B6366326.png)
3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95%
Overview
Description
3-(5-Formylthiophen-2-yl)-2-hydroxypyridine (3FT2HP) is an organic compound that has been studied for its potential applications in various scientific research fields. It is a heterocyclic compound containing a five-membered ring, which is composed of two carbon atoms, two sulfur atoms and a nitrogen atom. 3FT2HP has been found to have a wide range of properties, including antioxidant and anti-inflammatory effects, and has shown promise in the field of drug discovery.
Mechanism of Action
The mechanism of action of 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% is not fully understood, however, it is believed to act as an antioxidant by scavenging free radicals and inhibiting the production of reactive oxygen species. It has also been found to inhibit the activity of certain enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2). In addition, 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been found to inhibit the activity of certain transcription factors, such as nuclear factor-kappa B (NF-kB), which have been implicated in the development of cancer.
Biochemical and Physiological Effects
3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been found to possess a variety of biochemical and physiological effects. It has been found to possess antioxidant and anti-inflammatory properties, and to inhibit the growth of cancer cells. In addition, 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been found to possess anti-viral and anti-bacterial properties, and has been found to have potential applications in the treatment of Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% in laboratory experiments is its high purity and availability. It is a relatively easy compound to synthesize, and can be obtained in a high yield and purity of up to 95%. In addition, 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been found to possess a variety of biochemical and physiological effects, making it a useful tool for a wide range of scientific research applications. The main limitation of using 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% in laboratory experiments is its lack of solubility in water, which can limit its use in certain applications.
Future Directions
There are a number of potential future directions for the use of 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95%. It has been found to possess antioxidant and anti-inflammatory properties, and has potential applications in the treatment of Alzheimer’s disease and other neurological disorders. In addition, 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been found to have potential applications in the treatment of cancer, and could be used to develop new drugs for the treatment of this disease. Furthermore, 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% could be used to develop new drugs for the treatment of viral and bacterial infections. Finally, 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% could be used in the development of new materials for use in various scientific research applications.
Synthesis Methods
3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% can be synthesized using a variety of methods. The most common method is the Friedel-Crafts acylation reaction, which involves the reaction of an aromatic compound with an acid chloride in the presence of an aluminum chloride catalyst. This method yields a high yield of 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% with a purity of up to 95%. Other methods for the synthesis of 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% include the reaction of 5-formylthiophene with 2-hydroxy pyridine in the presence of a palladium catalyst, and the reaction of 5-formylthiophene with 2-hydroxy pyridine in the presence of a ruthenium catalyst.
Scientific Research Applications
3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been studied for its potential applications in various scientific research fields. It has been found to possess antioxidant and anti-inflammatory properties, and has been used in drug discovery studies. In addition, 3-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been studied for its potential to inhibit the growth of cancer cells, and has been found to have potential applications in the treatment of Alzheimer’s disease. It has also been studied for its potential to act as an anti-viral agent, and to inhibit the growth of bacteria.
properties
IUPAC Name |
5-(2-oxo-1H-pyridin-3-yl)thiophene-2-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2S/c12-6-7-3-4-9(14-7)8-2-1-5-11-10(8)13/h1-6H,(H,11,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTMFBSVYDIUKPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1)C2=CC=C(S2)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60682684 | |
Record name | 5-(2-Oxo-1,2-dihydropyridin-3-yl)thiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60682684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261941-32-5 | |
Record name | 2-Thiophenecarboxaldehyde, 5-(1,2-dihydro-2-oxo-3-pyridinyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261941-32-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(2-Oxo-1,2-dihydropyridin-3-yl)thiophene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60682684 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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